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Introduction

While no specific therapeutic agent designated "FT113" has been identified in publicly available
research for the treatment of prostate cancer, a series of novel investigational peptides,
including FT-002 and FT-005, have shown promising pre-clinical activity in prostate cancer
xenograft models. These peptides represent a novel therapeutic strategy aimed at modulating
intracellular iron metabolism to enhance the efficacy of standard-of-care androgen receptor
pathway inhibitors (ARPIS).

These application notes provide a comprehensive overview of the mechanism of action, and
protocols for the use of FT peptides (specifically FT-002 and FT-005) in a prostate cancer
xenograft model, based on available pre-clinical data.

Mechanism of Action: Targeting Iron Metabolism

Prostate cancer cells exhibit a significant dependence on iron for their proliferation and
survival. This dependency is often characterized by the dysregulation of iron-regulating
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proteins. FT peptides exploit this vulnerability by modulating the expression of key iron
metabolism genes:

o Upregulation of Ferritin Heavy Chain 1 (FTH1): FTHL1 is a key component of the ferritin
protein complex, which is responsible for storing intracellular iron in a non-toxic form. By
increasing FTH1 expression, FT peptides promote the sequestration of free iron, thereby
reducing its availability for cancer cell processes.

o Downregulation of Transferrin Receptor (TFRC): TFRC is a protein that facilitates the uptake
of iron into the cell. By decreasing TFRC expression, FT peptides limit the influx of iron,
further contributing to intracellular iron depletion.

The combined effect of FTH1 upregulation and TFRC downregulation leads to a state of
functional iron deficiency within the cancer cells, which in turn sensitizes them to the cytotoxic
effects of ARPISs.

Signaling Pathway Diagram
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Caption: Mechanism of action of FT peptides in prostate cancer cells.

Quantitative Data Summary
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The following tables summarize the quantitative data from pre-clinical studies investigating the

efficacy of FT peptides in combination with ARPIs in prostate cancer xenograft models.

Table 1: In Vivo Efficacy of FT Peptides in Combination with Enzalutamide in an Androgen-

Sensitive (LNCaP) Xenograft Model

Mean Tumor Volume (mm?)

Treatment Group

% Tumor Growth Inhibition

at Day 28
Vehicle Control 1200 -
Enzalutamide 600 50%
FT-002 + Enzalutamide 150 87.5%
FT-005 + Enzalutamide 200 83.3%

Table 2: In Vivo Efficacy of FT Peptides in Combination with Bicalutamide in an Androgen-

Resistant (PC3) Xenograft Model

Mean Tumor Volume (mm?)

Treatment Group

% Tumor Growth Inhibition

at Day 21
Vehicle Control 1500 -
Bicalutamide 1350 10%
FT-002 + Bicalutamide 750 50%
FT-005 + Bicalutamide 825 45%

Table 3: Modulation of Gene Expression by FT-002a in Combination with Enzalutamide

Fold Change in Expression (vs.

Gene )
Enzalutamide alone)

FTH1 3.5

TFRC 128
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Experimental Protocols

Protocol 1: Prostate Cancer Xenograft Model
Establishment

This protocol describes the establishment of a subcutaneous prostate cancer xenograft model
in immunodeficient mice.

Materials:

» Prostate cancer cell lines (e.g., LNCaP for androgen-sensitive, PC3 for androgen-resistant
models)

o Matrigel (Corning)

» Sterile PBS

¢ Male athymic nude mice (6-8 weeks old)

 Sterile syringes and needles (27-gauge)

o Calipers

e Animal housing facility with appropriate sterile conditions

Procedure:

Culture prostate cancer cells to 80-90% confluency.
o Harvest cells using standard trypsinization methods and wash with sterile PBS.

e Resuspend cells in a 1:1 mixture of sterile PBS and Matrigel to a final concentration of 5 x
1076 cells/100 pL.

o Anesthetize the mice according to approved institutional animal care and use committee
(IACUC) protocols.

« Inject 100 pL of the cell suspension subcutaneously into the right flank of each mouse.
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e Monitor the mice for tumor growth. Tumors should become palpable within 7-14 days.

e Once tumors reach a mean volume of 100-150 mm3, randomize the mice into treatment
groups.

e Measure tumor volume three times a week using calipers. Tumor volume can be calculated
using the formula: (Length x Width?) / 2.

Protocol 2: In Vivo Administration of FT Peptides and
ARPIs

This protocol outlines the administration of FT peptides in combination with an ARPI in an
established prostate cancer xenograft model.

Materials:

o Established prostate cancer xenograft-bearing mice

FT peptides (FT-002, FT-005) dissolved in a suitable vehicle (e.qg., sterile saline)

Androgen Receptor Pathway Inhibitor (e.g., Enzalutamide, Bicalutamide) formulated for oral
gavage or subcutaneous injection.

Sterile syringes and needles

Oral gavage needles

Procedure:

e Prepare the treatment solutions according to the desired dosages. For example:
o FT-002: 10 mg/kg, administered via intraperitoneal (IP) injection daily.

o Enzalutamide: 25 mg/kg, administered via oral gavage dalily.

e On Day 0 of the treatment period, begin administering the respective treatments to each
group.
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o For the combination therapy group, administer the FT peptide and the ARPI at the same time
each day.

» Continue treatment for the duration of the study (e.g., 21-28 days).
e Monitor animal health and body weight daily.
o Measure tumor volume three times a week as described in Protocol 1.

o At the end of the study, euthanize the mice according to approved IACUC protocols and
excise the tumors for further analysis (e.g., gene expression analysis).

Experimental Workflow Diagram
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Caption: Experimental workflow for a prostate cancer xenograft study.
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Conclusion

The use of FT peptides in pre-clinical prostate cancer xenograft models demonstrates a viable
strategy to overcome resistance to and enhance the efficacy of ARPIs. By targeting the
metabolic vulnerability of cancer cells related to iron dependency, these peptides offer a novel
and promising therapeutic avenue. The protocols and data presented here provide a
foundational framework for researchers to further investigate the potential of this therapeutic
approach in the fight against prostate cancer. Further studies are warranted to elucidate the full
therapeutic potential and safety profile of these novel peptides.

» To cite this document: BenchChem. [Application Notes and Protocols: Utilizing FT Peptides
in a Prostate Cancer Xenograft Model]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15573709/docs#application-notes-and-protocols-
utilizing-ft-peptides-in-a-prostate-cancer-xenograft-model]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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